Cas no 119365-23-0 ((S,R,R,S)-Nebivolol)

• Product Name: (S,R,R,S)-Nebivolol
• CAS No: 119365-23-0
• MF: C₂₂H₂₅F₂NO₄
• MW: 405.435013532639
• CID: 1060250
• PubChem ID: 14577197
• Update Time: 2025-04-20

(S,R,R,S)-Nebivolol Chemical and Physical Properties

Names and Identifiers

• (S,R,R,S)-Nebivolol
• (1R)-1-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-[[(2R)-2-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]ethanol
• R 65260
• [2S-[2R*[S*[S*(R*)]]]]-α,α'-[IMinobis(Methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-Methanol
• SCHEMBL866435
• 119365-23-0
• Nebivolol Impurity B
• (1R,1'R)-2,2'-azanediylbis(1-((S)-6-fluorochroman-2-yl)ethan-1-ol)

• Inchi： 1S/C22H25F2NO4/c23-15-3-7-19-13(9-15)1-5-21(28-19)17(26)11-25-12-18(27)22-6-2-14-10-16(24)4-8-20(14)29-22/h3-4,7-10,17-18,21-22,25-27H,1-2,5-6,11-12H2/t17-,18-,21+,22+/m1/s1
• InChI Key： KOHIRBRYDXPAMZ-UBBRYJJRSA-N
• SMILES： FC1C=CC2=C(C=1)CC[C@@H]([C@@H](CNC[C@H]([C@@H]1CCC3C=C(C=CC=3O1)F)O)O)O2

Computed Properties

• Exact Mass: 405.17500
• Monoisotopic Mass: 405.17516460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 70.95000
• LogP: 2.75450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans